3,5-dibromobenzene-1,2-diamine Hydrochloride
Overview
Description
3,5-Dibromobenzene-1,2-diamine Hydrochloride, also known as DBDA, is an organic compound with the molecular formula C6H7Br2ClN2 . It has a molecular weight of 302.39 g/mol. This compound is typically stored in a dark place under an inert atmosphere .
Molecular Structure Analysis
The InChI code for 3,5-dibromobenzene-1,2-diamine Hydrochloride is 1S/C6H6Br2N2/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,9-10H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
3,5-Dibromobenzene-1,2-diamine Hydrochloride is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, and at room temperature .Scientific Research Applications
. . The compound is often used as a building block in the synthesis of more complex molecules. .
Organic Solar Cells
Another significant application of 3,5-Dibromobenzene-1,2-diamine Hydrochloride is in the field of organic solar cells . Researchers have designed a new synthetic approach towards PTQ10, a conjugated polymer used in organic solar cells, using this compound . This new approach significantly reduces the cost and allows for the use of different side chains to move towards green processing solvents . Furthermore, high-efficiency organic solar cells have been demonstrated with a PTQ10:Y6 blend exhibiting approximately 15% efficiency .
Safety and Hazards
This compound is considered hazardous. It has been assigned the GHS07 pictogram, and the signal word “Warning” has been used to indicate its hazards . It may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, and using it only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that this compound is used as an intermediate in organic synthesis , which suggests it may interact with a variety of molecular targets depending on the specific reactions it’s involved in.
Pharmacokinetics
It’s predicted to have high gastrointestinal absorption and to be bbb permeant . It’s also predicted to be a CYP2C9 inhibitor .
Action Environment
3,5-dibromobenzene-1,2-diamine Hydrochloride should be stored in a dry, cool place, away from fire sources and oxidizing agents . It’s soluble in organic solvents like ethanol and chloroform, but insoluble in water . These properties suggest that its action, efficacy, and stability could be influenced by environmental factors such as temperature, humidity, and the presence of other chemicals.
properties
IUPAC Name |
3,5-dibromobenzene-1,2-diamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6Br2N2.ClH/c7-3-1-4(8)6(10)5(9)2-3;/h1-2H,9-10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOZDVKFQMGARCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1N)N)Br)Br.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7Br2ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40369123 | |
Record name | 3,5-Dibromobenzene-1,2-diamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40369123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85005-68-1, 75568-11-5 | |
Record name | 1,2-Benzenediamine, 3,5-dibromo-, hydrochloride (1:2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85005-68-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Dibromobenzene-1,2-diamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40369123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-Dibromo-1,2-phenylenediamine Monohydrochloride [Sensitive reagent for the determination of Se by GC-ECD] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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